N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-ethyloxamide
• InChI: InChI=1S/C12H19N3O3/c1-4-13-11(16)12(17)14-8-9(15(2)3)10-6-5-7-18-10/h5-7,9H,4,8H2,1-3H3,(H,13,16)(H,14,17)
• InChI Key: PXNHHOVFVIAGMI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC(C1=CC=CO1)N(C)C
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol
• CAS No.: 953168-18-8

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide is a useful research compound. Its molecular formula is C12H19N3O3 and its molecular weight is 253.302. The purity is usually 95%.
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Scientific Research Applications

Sustainable Biomass Conversion

Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its derivatives, have been recognized for their potential in sustainable chemistry. These compounds can be synthesized from plant biomass and may serve as alternative feedstocks for the chemical industry, potentially replacing non-renewable hydrocarbon sources. This includes the synthesis of monomers and polymers, fuels, solvents, and various chemicals, suggesting that furan derivatives like N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide could find applications in these areas (Chernyshev, Kravchenko, & Ananikov, 2017).

Medicinal Chemistry

Furan and its derivatives are prominent in drug design, serving as structural units in bioactive molecules. This includes their role in the synthesis of nucleobases, nucleosides, and their analogs, demonstrating significant antiviral, antitumor, and antimicrobial activities. The presence of furan-2-yl and furan-3-yl substituents in such compounds indicates the relevance of furan derivatives in medicinal chemistry, which could extend to this compound (Ostrowski, 2022).

Biofuel Production

Furan derivatives like 2,5-Dimethylfuran (DMF) have been highlighted for their potential as biofuels. Generated from renewable lignocellulosic biomass, DMF and similar compounds are considered promising candidates for future engines due to their environmental benefits and renewable nature. This suggests potential research applications for furan-containing compounds in exploring new energy sources (Hoang, Nižetić, & Ölçer, 2021).